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Compound of Interest

Compound Name: rac-TAK-875

CAS No.: 1390641-84-5

Cat. No.: B570506

Get Quote

Executive Summary: The Fasiglifam Paradox
TAK-875 (Fasiglifam) represents a pivotal case study in modern drug discovery. While it

demonstrated superior glycemic control without the hypoglycemia risks associated with

sulfonylureas, it was withdrawn in Phase III due to drug-induced liver injury (DILI).

For researchers today, rac-TAK-875 (the racemic mixture) serves as a cost-effective, high-

affinity tool compound for validating GPR40 (FFAR1) signaling in early-stage screening.

However, relying on the racemate requires strict molarity adjustments and toxicity controls. This

guide outlines how to replicate key pharmacological data while navigating the specific

stereochemical and toxicological nuances that defined the molecule's history.

Comparative Analysis: rac-TAK-875 vs. Alternatives
The following table synthesizes experimental data to assist in selecting the correct probe for

your assay.
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Feature
(S)-TAK-875

(Fasiglifam)
rac-TAK-875 GW9508 AMG-837

Role

Clinical

Candidate

(Discontinued)

Research Tool /

Screen

Early Reference

Standard
Partial Agonist

GPR40 Potency

(EC50)
~14 nM (Human)

~28–35 nM

(Estimated)*
~50 nM – 1 µM ~13–30 nM

Binding Mode
Allosteric (Full

Agonist)

Mixed (Active +

Inactive)

Orthosteric/Allost

eric
Partial Allosteric

Selectivity
High (>400x vs

GPR120)
High

Low (Activates

GPR120)
High

Liver Toxicity

Risk

High

(BSEP/MRP

Inhibition)

High Low/Moderate Low

Primary Utility
Late-stage

validation

High-throughput

screening

Broad FFA

receptor check

Partial agonism

study

*Note on rac-TAK-875 Potency: The (R)-enantiomer is significantly less active. When using the

racemate, you must effectively double the concentration to achieve the equipotent signaling of

the pure (S)-enantiomer.

Mechanistic Visualization: GPR40 Signaling
Pathway[1]
To interpret the assays below, one must understand the signal transduction cascade. TAK-875

functions as an allosteric agonist, stabilizing the receptor in an active conformation that couples

to Gαq proteins.
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Caption: GPR40 activation by TAK-875 triggers the Gq-PLC-IP3 pathway, resulting in calcium

mobilization and subsequent insulin secretion.[1][2]

Validated Experimental Protocols
Protocol A: GPR40 Calcium Flux Assay
Objective: Quantify receptor activation via intracellular calcium mobilization. This is the primary

method for determining EC50.

Scientific Rationale: GPR40 couples to Gq.[1] Therefore, measuring calcium transients using a

fluorescent dye (Fluo-4 or Calcium 6) provides a direct readout of receptor occupancy and

activation kinetics.

Materials:

CHO-K1 cells stably expressing human GPR40.

Dye: Fluo-4 AM or Calcium 6 Assay Kit.

Buffer: HBSS + 20 mM HEPES.

Critical Additive: 2.5 mM Probenecid (Prevents dye leakage via anion transporters).

Step-by-Step Workflow:

Seeding: Plate 10,000 cells/well in 384-well black-wall plates. Incubate overnight at 37°C/5%

CO2.

Dye Loading (Critical):

Remove media.

Add 20 µL dye loading buffer containing 2.5 mM Probenecid.

Note: Omitting probenecid is the #1 cause of signal drift in this assay.

Incubate 60 min at 37°C, then 15 min at RT to minimize thermal artifacts.
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Compound Preparation:

Prepare rac-TAK-875 in DMSO.[3] Serial dilute (1:3).

Correction: If using rac-TAK-875, target a top concentration of 20 µM (equivalent to ~10

µM active (S)-enantiomer).

Measurement (FLIPR/FDSS):

Record baseline fluorescence (ex 488nm / em 525nm) for 10 seconds.

Inject compound.[4][5][6][7][8][9]

Record response for 180 seconds.

Data Analysis: Calculate

(Peak minus Baseline / Baseline). Fit to a 4-parameter logistic equation.

Protocol B: Glucose-Stimulated Insulin Secretion (GSIS)
Objective: Confirm functional physiological output in beta-cells (INS-1E or primary islets).

Scientific Rationale: TAK-875 is "glucose-dependent."[10][11] It should not stimulate insulin

secretion in low glucose (fasting) conditions. This safety feature distinguishes it from

sulfonylureas. If your assay shows high secretion at 2.8 mM glucose, your cells are likely

stressed or the compound is toxic.
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Caption: GSIS workflow emphasizing the critical glucose starvation step to synchronize beta-

cell metabolism.

Protocol C: Hepatotoxicity Screening (The "Kill" Step)
Objective: Replicate the failure mode of TAK-875. This is essential for validating "next-

generation" GPR40 agonists.

Scientific Rationale: TAK-875 is metabolized into an Acyl Glucuronide (AG).[2][9] This

metabolite inhibits hepatic efflux transporters (BSEP, MRP2) and causes mitochondrial stress.

[9] Standard cytotoxicity assays (MTT/ATP) often miss this unless bile acids are present.

Methodology:

System: Sandwich-cultured human hepatocytes (SCHH) or HepG2 cells overexpressing

NTCP (to allow bile acid uptake).

Treatment:

Vehicle (DMSO)

rac-TAK-875 (10, 50, 100 µM)
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Sensitizer: Add physiological Bile Acids (e.g., 100 µM Taurocholate) to the media.

Readout:

BSEP Inhibition: Measure accumulation of radiolabeled Taurocholate (

H-TC) inside the cells.

Mitochondrial Respiration: Use Seahorse XF Analyzer. TAK-875 uncouples oxidative

phosphorylation at high concentrations.

Interpretation: If rac-TAK-875 fails to induce toxicity in your assay, ensure your cell model

expresses functional UGT enzymes (to create the glucuronide) and Efflux Transporters. Simple

cell lines often lack these, leading to false-negative safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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